Cas no 261-79-0 (Phenoxazin-5-ium)

• Product Name: Phenoxazin-5-ium
• CAS No: 261-79-0
• MF: C₁₂H₁₀NO
• MW: 184.213902950287
• CID: 256372
• PubChem ID: 92030460
• Update Time: 2025-04-19

Phenoxazin-5-ium Chemical and Physical Properties

Names and Identifiers

• Phenoxazin-5-ium
• 10H-phenoxazine ion
• Phenazoxonium
• Phenoxazinium
• 261-79-0
• DTXSID20702418
• 10H-Phenoxazin-5-ium

• Inchi： 1S/C12H9NO/c1-3-7-11-9(5-1)13-10-6-2-4-8-12(10)14-11/h1-8,13H/p+1
• InChI Key： TZMSYXZUNZXBOL-UHFFFAOYSA-O
• SMILES： [OH+]1C2C=CC=CC=2NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 182.06064
• Monoisotopic Mass: 184.076238942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 13Ų

Experimental Properties

• PSA: 24.19